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Compound of Interest

Compound Name: 3-Methoxy-4-nitrophenol

Cat. No.: B113588

For Immediate Release

This technical guide provides an in-depth overview of the solubility characteristics of 3-
Methoxy-4-nitrophenol (CAS No. 16292-95-8), a key intermediate in the pharmaceutical and
dye industries. This document is intended for researchers, scientists, and professionals in drug
development and chemical synthesis, offering a consolidated resource on its solubility in
aqueous and organic media.

Executive Summary

3-Methoxy-4-nitrophenol, a yellow crystalline solid, exhibits limited solubility in water and
moderate solubility in common organic solvents.[1] Precise quantitative solubility data for this
compound is not extensively documented in publicly available literature. However, by
examining standardized testing protocols and the behavior of structurally similar compounds,
we can establish a reliable framework for its application in various solvent systems. This guide
outlines these methodologies, presents comparative solubility data, and provides a visual
workflow for solubility determination.

Physicochemical Properties
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Property Value Source
Molecular Formula C7H7NOa4 [1]
Molecular Weight 169.13 g/mol [1]
Appearance Yellow crystalline solid [1]

N Limited (Quantitative data not
Water Solubility lable) [1]
available

_ . Moderate (Quantitative data
Organic Solvent Solubility ) [1]
not available)

Solubility Data

While specific quantitative solubility values for 3-Methoxy-4-nitrophenol are not readily
available, the data for the closely related compound, 4-nitrophenol, can offer valuable
comparative insights. It is crucial to note that the presence of the methoxy group in 3-Methoxy-
4-nitrophenol will influence its polarity and, consequently, its solubility profile compared to 4-
nitrophenol.

Table 1: Comparative Solubility of 4-Nitrophenol

Solubility ( g/100 mL) at Room

Solvent

Temperature
Water ~0.5
Ethanol Soluble
Acetone Soluble

Note: This data is for 4-nitrophenol and should be used as a qualitative indicator for the
expected solubility of 3-Methoxy-4-nitrophenol.

Experimental Protocols for Solubility Determination
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To obtain precise and reproducible solubility data for 3-Methoxy-4-nitrophenol, standardized
experimental protocols are essential. The following sections detail the methodologies for
determining its solubility in both water and organic solvents.

Water Solubility Determination (OECD Guideline 105)

The OECD Guideline for the Testing of Chemicals, Section 1, Test No. 105, provides a
standardized method for determining the water solubility of chemical substances.[2][3][4][5]
This method is crucial for environmental fate assessment and regulatory purposes.

Principle: The guideline describes two primary methods: the Column Elution Method and the
Flask Method. The choice of method depends on the expected solubility of the substance.

e Flask Method (for solubilities > 10~2 g/L):

o An excess amount of 3-Methoxy-4-nitrophenol is added to a flask containing deionized
water.

o The flask is agitated at a controlled temperature (e.g., 20 = 0.5 °C) for a sufficient period to
reach equilibrium (typically 24-48 hours).[4]

o The mixture is then centrifuged or filtered to separate the undissolved solid.

o The concentration of 3-Methoxy-4-nitrophenol in the clear agueous phase is determined
using a suitable analytical technique, such as High-Performance Liquid Chromatography
(HPLC) with UV detection, given the chromophoric nature of the nitro-aromatic compound.

e Column Elution Method (for solubilities < 10~2 g/L):

o A column is packed with an inert support material coated with an excess of 3-Methoxy-4-
nitrophenol.

o Water is passed through the column at a slow, constant rate.

o The eluate is collected in fractions, and the concentration of the dissolved substance is
measured until a plateau is reached, indicating saturation.
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Organic Solvent Solubility Determination

A general procedure for determining the solubility of an organic compound in an organic

solvent involves the preparation of a saturated solution followed by quantitative analysis.

Procedure:

Place a known, excess amount of 3-Methoxy-4-nitrophenol into a vial.
Add a measured volume of the desired organic solvent (e.g., ethanol, methanol, acetone).

Seal the vial and agitate it at a constant temperature until equilibrium is achieved. This can
be facilitated by using a mechanical shaker or magnetic stirrer in a temperature-controlled
bath.

Allow any undissolved solid to settle.
Carefully extract a known volume of the supernatant (the clear, saturated solution).

Dilute the aliquot with a suitable solvent to a concentration within the linear range of the
analytical instrument.

Quantify the concentration of 3-Methoxy-4-nitrophenol in the diluted sample using a
calibrated analytical method (e.g., HPLC-UV, UV-Vis spectrophotometry).

Calculate the original solubility in the organic solvent, expressed in units such as g/L or
mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps involved in determining the solubility of 3-

Methoxy-4-nitrophenol.
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Sample Preparation
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Click to download full resolution via product page

Caption: Workflow for determining the solubility of 3-Methoxy-4-nitrophenol.
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Conclusion

While quantitative solubility data for 3-Methoxy-4-nitrophenol remains a gap in the scientific
literature, this guide provides a robust framework for its determination and application. By
employing standardized methodologies such as the OECD Guideline 105 for water solubility
and established protocols for organic solvents, researchers can generate reliable data
essential for process development, formulation, and risk assessment. The provided
comparative data for 4-nitrophenol serves as a useful, albeit qualitative, reference point. The
experimental workflow outlined herein offers a clear path for laboratories to establish the
precise solubility parameters of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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